Cas no 1823307-37-4 (4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one
• CAS No: 1823307-37-4
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6209350
• PubChem ID: 130151697
• Update Time: 2025-06-09

4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1823307-37-4
• 4-(5-methylpyridin-2-yl)-1,3-oxazolidin-2-one
• EN300-1681275
• 4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one

• Inchi： 1S/C9H10N2O2/c1-6-2-3-7(10-4-6)8-5-13-9(12)11-8/h2-4,8H,5H2,1H3,(H,11,12)
• InChI Key： ILQFJUQQJQRLMB-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CC(C)=CN=2)C1)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.2Ų

Additional information on 4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one (CAS No. 1823307-37-4)

4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 1823307-37-4, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its oxazolidinone core, a moiety known for its bioactivity in antimicrobial and anti-inflammatory agents. The integration of a 5-methylpyridin-2-yl group further enhances its versatility, making it a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one has surged, driven by the need for innovative therapeutic solutions. The compound's molecular structure and physicochemical properties are frequently discussed in academic and industrial forums. Its potential role in addressing antibiotic resistance—a global health crisis—has also been a hot topic. As AI-driven drug discovery gains traction, computational models often highlight such compounds for their binding affinity and target specificity, aligning with modern precision medicine trends.

The synthesis of 4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Its high purity and stability under standard conditions make it a reliable candidate for laboratory and industrial-scale applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its properties, ensuring compliance with regulatory standards in pharmaceutical development.

Beyond pharmaceuticals, this compound has shown promise in agrochemical research, particularly in the design of eco-friendly pesticides. Its low environmental persistence and selective activity against pests align with the growing emphasis on sustainable agriculture. As consumers and regulators prioritize green chemistry, compounds like 4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one are increasingly scrutinized for their biodegradability and non-toxicity profiles.

From a commercial perspective, the global market for specialty chemicals like 4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one is expanding, fueled by R&D investments in life sciences and material innovation. Suppliers and manufacturers are optimizing synthetic routes to improve yield and cost-efficiency, addressing the needs of high-throughput screening platforms. Additionally, patent filings related to its derivatives underscore its intellectual property potential, attracting interest from biotech startups and pharmaceutical giants alike.

In conclusion, 4-(5-Methylpyridin-2-yl)-1,3-oxazolidin-2-one (CAS No. 1823307-37-4) represents a compelling case study in the intersection of chemistry, biology, and technology. Its multifaceted applications and alignment with contemporary scientific trends position it as a valuable asset in both academic and industrial settings. As research continues to unravel its full potential, this compound is poised to play a pivotal role in shaping the future of drug development and sustainable chemistry.